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Compound of Interest

Compound Name: 2,3-Dimethyl-4-propylheptane

Cat. No.: B14561735

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available scientific literature and experimental data for 2,3-Dimethyl-4-
propylheptane are exceedingly scarce. This document provides a comprehensive overview of
its molecular structure and computed properties based on available chemical database
information. Due to the absence of published research, sections on experimental protocols and
biological activity are presented as generalized examples for a molecule of this class, and are
not based on studies of 2,3-Dimethyl-4-propylheptane itself.

Introduction

2,3-Dimethyl-4-propylheptane is a saturated branched-chain alkane. Its molecular structure
consists of a seven-carbon heptane backbone with two methyl groups at positions 2 and 3, and
a propyl group at position 4. As a simple hydrocarbon, it lacks functional groups that would
typically confer significant biological activity or make it a primary candidate for drug
development. This guide summarizes the known structural and physical data and provides a
theoretical framework for its experimental characterization.

Molecular Structure and Identification

The fundamental identity of 2,3-Dimethyl-4-propylheptane is established through its structural
and molecular formulas, and various chemical identifiers.

IUPAC Name and Synonyms
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» IUPAC Name: 2,3-dimethyl-4-propylheptane[1][2]

e Synonyms: Heptane, 2,3-dimethyl-4-propyl-

Molecular Formula and Weight

e Molecular Formula: Ci2H26[1][2][3]

e Molecular Weight: 170.33 g/mol [1][2]

Chemical Identifiers

A comprehensive list of identifiers is crucial for database searches and regulatory purposes.

Identifier Value

CAS Number 62185-30-2[2]

PubChem CID 53428958|2]

inChi INChl=1S/C12H26/c1-6-8-12(9-7-
2)11(5)10(3)4/h10-12H,6-9H2,1-5H3[2]

InChlKey AZUDVOIXPNEOLR-UHFFFAOYSA-N[2]

SMILES CCCC(CCC)C(C)C(C)C[2]

Molecular Structure Diagram

The 2D chemical structure of 2,3-Dimethyl-4-propylheptane illustrates the connectivity of its
atoms.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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